Cas no 65784-85-2 ( )

• Product Name: &nbsp
• CAS No: 65784-85-2
• MF: C₁₃H₂₃NO₉
• MW: 337.323024988174
• CID: 962546
• PubChem ID: 428850
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-[(4,8-dihydroxy-2-oxa-6-azabicyclo[3.2.1]octan-3-yl)oxy]-6-methoxycyclohexane-1,2,3,4-tetrol
• AC1L8MDA
• NSC244243
• 65784-85-2
• DTXSID20330316
• NSC-244243
•  

• Inchi： 1S/C13H23NO9/c1-21-11-9(19)7(17)8(18)10(20)12(11)23-13-6(16)4-5(15)3(22-13)2-14-4/h3-20H,2H2,1H3
• InChI Key： NUVUKVCTLYZNAJ-UHFFFAOYSA-N
• SMILES： O1C(C(C2C(C1CN2)O)O)OC1C(C(C(C(C1OC)O)O)O)O

Computed Properties

• Exact Mass: 337.13729
• Monoisotopic Mass: 337.13728131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 161.1
• LogP: -4.40890